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Compound of Interest

Compound Name: 2-(Methylamino)-3-nitrophenol

CAS No.: 163298-74-6

Cat. No.: B8756217

Get Quote

Executive Summary In the realm of synthetic organic chemistry and drug development, amino

nitrophenols serve as critical pharmacophore precursors and analytical matrices. Specifically,

2-(Methylamino)-3-nitrophenol (CAS: 163298-74-6) is a highly functionalized aromatic

compound utilized in the synthesis of complex heterocyclic scaffolds, such as benzoxazoles

and benzimidazoles. This whitepaper provides an in-depth analysis of its molecular weight,

empirical formula derivation, and the rigorous analytical protocols required for its structural

verification.

Theoretical Framework: Molecular Formula and Weight
Derivation
The structural identity of 2-(Methylamino)-3-nitrophenol is defined by a central benzene ring

substituted with three distinct functional groups: a hydroxyl group (-OH) at position 1, a

secondary methylamino group (-NHCH

) at position 2, and a nitro group (-NO
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) at position 3.

To derive the empirical formula, we aggregate the atomic constituents:

Aromatic Core: The benzene ring contributes 6 Carbon atoms. Due to trisubstitution at

positions 1, 2, and 3, only 3 Hydrogen atoms remain on the ring (positions 4, 5, and 6).

Hydroxyl Group (-OH): Contributes 1 Oxygen and 1 Hydrogen.

Methylamino Group (-NHCH

): Contributes 1 Nitrogen, 1 Carbon, and 4 Hydrogens.

Nitro Group (-NO

): Contributes 1 Nitrogen and 2 Oxygens.

Summing these elements yields the molecular formula C

H

N

O

. The theoretical molecular weight is calculated using standard atomic weights (C=12.011,
H=1.008, N=14.007, O=15.999): MW = (7 × 12.011) + (8 × 1.008) + (2 × 14.007) + (3 × 15.999)
= 168.15 g/mol .

Table 1: Physicochemical and Structural Properties
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Property Value

Chemical Name 2-(Methylamino)-3-nitrophenol

CAS Registry Number 163298-74-6

Molecular Formula

C

H

N

O

Average Molecular Weight 168.15 g/mol

Monoisotopic Exact Mass 168.0535 Da

Hydrogen Bond Donors 2 (-OH, -NH)

Hydrogen Bond Acceptors
4 (-OH, -NH, -NO

)

Theoretical [M+H]

m/z
169.0608

Mechanistic Gas-Phase Fragmentation (CID)
When subjected to Collision-Induced Dissociation (CID) in a tandem mass spectrometer,

the[M+H]

precursor ion (m/z 169.06) of 2-(Methylamino)-3-nitrophenol undergoes predictable,
structure-specific fragmentation. Understanding these pathways is crucial for definitive
identification:

Neutral Loss of Water (-18 Da): The spatial proximity of the hydroxyl and methylamino

groups facilitates the loss of H

O, generating a fragment at m/z 151.

Nitro Group Cleavage (-47 Da): Nitroaromatics characteristically lose an NO
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radical or HNO

molecule. The loss of HNO

yields a stable conjugated fragment at m/z 122.

Methyl Radical Cleavage (-15 Da): The secondary amine can lose its methyl group,

producing a fragment at m/z 154.

Analytical Protocol: LC-HRMS Method for Molecular
Weight Verification
To empirically validate the molecular weight and formula of 2-(Methylamino)-3-nitrophenol,
High-Resolution Mass Spectrometry (HRMS) coupled with Liquid Chromatography (LC) is the

gold standard. The following protocol is designed as a self-validating system to ensure absolute

data integrity, drawing on established methodologies for amino nitrophenol quantification ([1]

[2]).

System Suitability and Self-Validation
Before sample analysis, the system must be validated to rule out matrix effects and mass drift.

Double-Blank Injection: Inject 5 µL of pure mobile phase to confirm the absence of

background noise or carryover at m/z 169.06.

Internal Standard (IS) Calibration: Inject a 50 ng/mL solution of 2-aminophenol (IS). Verify

that the mass accuracy error is < 5 ppm and the chromatographic peak shape is

symmetrical. Only proceed to sample analysis if these criteria are strictly met.

Step-by-Step Methodology
Phase 1: Sample Preparation Causality: Amino nitrophenols are susceptible to photo-oxidation.

All preparations must occur in amber glass vials to preserve structural integrity.

Accurately weigh 1.0 mg of 2-(Methylamino)-3-nitrophenol standard.

Dissolve completely in 1.0 mL of LC-MS grade Methanol. Rationale: The moderate

lipophilicity of the aromatic ring requires an organic solvent for complete solvation,

preventing aggregate formation.
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Dilute the stock to a 100 ng/mL working solution using 0.1% Formic Acid in LC-MS grade

Water. Rationale: Formic acid acts as a proton donor, ensuring the secondary amine is pre-

ionized in solution. This exponentially increases the ionization efficiency during the ESI

process ([3]).

Phase 2: UHPLC Separation Causality: Reversed-phase chromatography is utilized to

separate the analyte from potential synthetic impurities (e.g., unmethylated precursors).

Column: C18 Reversed-Phase (2.1 mm × 50 mm, 1.7 µm).

Mobile Phases: (A) 0.1% Formic Acid in Water; (B) 0.1% Formic Acid in Acetonitrile.

Gradient: Initiate at 5% B, ramp linearly to 95% B over 5.0 minutes, hold for 1.0 minute, and

re-equilibrate at 5% B for 2.0 minutes. Flow rate: 0.4 mL/min.

Injection Volume: 5 µL.

Phase 3: ESI-HRMS Acquisition Causality: Positive electrospray ionization (ESI+) is selected

because the basicity of the secondary amine readily accepts a proton, forming a stable [M+H]

ion.

Ionization Mode: ESI Positive (+).

Capillary Voltage: 3.0 kV.

Desolvation Temperature: 350 °C. Rationale: This temperature is optimized to fully desolvate

the aqueous droplets without inducing thermal degradation of the heat-labile nitro group.

Mass Analyzer: Orbitrap or Time-of-Flight (TOF) set to a resolution of at least 60,000 (at m/z

200).

Data Extraction: Extract the exact mass chromatogram for m/z 169.0608 with a mass

tolerance window of ± 5 ppm.
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Sample Preparation
(100 ng/mL in 0.1% FA)

UHPLC Separation
(C18 Column, Gradient Elution)

 5 µL Injection

Electrospray Ionization
(ESI+ Mode, 3.0 kV)

 Eluate Transfer

High-Resolution MS
(Orbitrap / TOF)

 Gas-Phase Ions

Data Processing
(Target m/z: 169.0608[M+H]+)

 Mass Spectra

Click to download full resolution via product page

LC-MS/MS workflow for empirical validation of 2-(Methylamino)-3-nitrophenol molecular

weight.
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Applications in Drug Development
The precise molecular weight and structural configuration of 2-(Methylamino)-3-nitrophenol
make it an invaluable building block in medicinal chemistry. The ortho-relationship between the

hydroxyl and methylamino groups allows for facile cyclization reactions. When reacted with

orthoesters or carboxylic acids under acidic conditions, it readily forms substituted

benzoxazoles. These heterocyclic scaffolds are prevalent in modern drug discovery, often

serving as core pharmacophores in kinase inhibitors and serine protease inhibitors ([4]).

Furthermore, structurally analogous amino nitrophenols have been successfully utilized as

matrices in visible matrix-assisted laser desorption/ionization (VIS-MALDI) mass spectrometry,

highlighting their versatile electronic properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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